Cas no 355817-00-4 (N-(2-Fluorobenzyl)-1-methoxy-2-propanamine Hydrochloride)

• Product Name: N-(2-Fluorobenzyl)-1-methoxy-2-propanamine Hydrochloride
• CAS No: 355817-00-4
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• MDL: MFCD01135023
• CID: 879575
• PubChem ID: 2853699
• Update Time: 2026-04-29

N-(2-Fluorobenzyl)-1-methoxy-2-propanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluorobenzyl)-1-methoxypropan-2-amine
• (2-FLUORO-BENZYL)-(2-METHOXY-1-METHYL-ETHYL)-AMINE
• (2-Fluoro-benzyl)-(2-methoxy-1-methyl-ethyl)-amine hydrochloride
• (2-fluorobenzyl)(2-methoxy-1-methylethyl)amine(SALTDATA: HCl)
• N-[(2-fluorophenyl)methyl]-1-methoxypropan-2-amine
• Benzenemethanamine, 2-fluoro-N-(2-methoxy-1-methylethyl)-
• N-(2-fluorobenzyl)-N-(2-methoxy-1-methylethyl)amine
• N-(2-Fluorobenzyl)-1-methoxy-2-propanamine Hydrochloride

• MDL： MFCD01135023
• Inchi： InChI=1S/C11H16FNO/c1-9(8-14-2)13-7-10-5-3-4-6-11(10)12/h3-6,9,13H,7-8H2,1-2H3
• InChI Key： NPLAJHVLMBGXAG-UHFFFAOYSA-N
• SMILES： CC(COC)NCC1=CC=CC=C1F

Computed Properties

• Exact Mass: 197.12200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 21.26000
• LogP: 2.34110